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Compound of Interest

Compound Name: p-Nitrophenyl phosphoryicholine

Cat. No.: B016031

PLC Signaling Pathway

Phospholipase C enzymes are pivotal in cellular signaling, catalyzing the hydrolysis of
phosphatidylinositol 4,5-bisphosphate (PIP2) into the second messengers inositol 1,4,5-
trisphosphate (IP3) and diacylglycerol (DAG).[1][2] IP3 stimulates the release of calcium from
the endoplasmic reticulum, while DAG activates protein kinase C (PKC).[2][3] This pathway is
initiated by the activation of G-protein coupled receptors (GPCRS) or receptor tyrosine kinases
(RTKSs).[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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